2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C19H17BrN2O4S/c1-24-14-6-7-15(16(9-14)25-2)22-18(23)11-27-19-21-10-17(26-19)12-4-3-5-13(20)8-12/h3-10H,11H2,1-2H3,(H,22,23)
• InChI Key: GEMVZVINVTXCOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NC=C(O2)C3=CC(=CC=C3)Br)OC
• Molecular Formula: C19H17BrN2O4S
• Molecular Weight: 449.3 g/mol
• CAS No.: 1040673-21-9

Description

2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide is a synthetic compound that has been studied extensively in recent years due to its potential applications in a variety of scientific fields. This compound has been found to have a number of biochemical and physiological effects, as well as advantages and limitations for its use in lab experiments.

Scientific Research Applications

2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide has been studied extensively due to its potential applications in a variety of scientific fields. For example, it has been used in a variety of studies related to cancer research, as it has been found to have anti-tumor properties. Additionally, it has been studied for its potential applications in the fields of biochemistry, pharmacology, and immunology.

Mechanism of Action

The mechanism of action of 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide is not yet fully understood. However, it is believed to involve the inhibition of certain enzymes, such as tyrosine kinases, which are involved in the regulation of cell growth and proliferation. Additionally, it has been shown to inhibit the activity of certain proteins, such as NF-κB and STAT3, which play a role in the regulation of inflammatory responses.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. For example, it has been found to have anti-inflammatory, anti-tumor, and anti-oxidative properties. Additionally, it has been found to have a number of effects on the immune system, such as the inhibition of T-cell proliferation and the downregulation of cytokines.

Advantages and Limitations for Lab Experiments

2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide has a number of advantages and limitations for its use in lab experiments. One of the main advantages is its low cost and availability. Additionally, it has been found to be relatively stable, making it suitable for long-term experiments. However, it has a number of limitations, such as the fact that it is not water soluble and may require the use of solvents to dissolve it. Additionally, it has a relatively short half-life, making it unsuitable for long-term experiments.

Future Directions

There are a number of potential future directions for research into 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide. For example, further research could be conducted into the compound’s mechanism of action and its potential applications in the treatment of various diseases. Additionally, further research could be conducted into the potential side effects of the compound and its potential interactions with other drugs. Finally, further research could be conducted into the compound’s potential applications in the fields of biochemistry, pharmacology, and immunology.

Synthesis Methods

2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide is synthesized using a three-step process. The first step involves the reaction of 3-bromophenyl-1,3-oxazol-2-yl sulfanyl acetamide with 2,4-dimethoxyphenyl acetyl chloride in the presence of a base, such as sodium hydroxide. This reaction results in the formation of the desired compound. The second and third steps involve the purification and characterization of the compound, respectively.